(4E)-5-(4-bromophenyl)-4-[hydroxy(thiophen-2-yl)methylidene]-1-(6-methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione

Specification

• Molecular Formula: C23H15BrN2O4S2
• Molecular Weight: 527.4 g/mol
• IUPAC Name: 2-(4-bromophenyl)-4-hydroxy-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C23H15BrN2O4S2/c1-30-14-8-9-15-17(11-14)32-23(25-15)26-19(12-4-6-13(24)7-5-12)18(21(28)22(26)29)20(27)16-3-2-10-31-16/h2-11,19,28H,1H3
• Standard InChI Key: ZHJBYYWQNTUAPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CS4)C5=CC=C(C=C5)Br

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound belongs to the pyrrolidine-2,3-dione family, featuring a five-membered lactam ring fused with a benzothiazole moiety. Key substituents include:

• A 4-bromophenyl group at position 5, contributing steric bulk and electron-withdrawing effects.

• A hydroxy(thiophen-2-yl)methylidene group at position 4, introducing conjugated π-electron systems and hydrogen-bonding capabilities.

• A 6-methoxy-1,3-benzothiazol-2-yl group at position 1, enhancing planar rigidity and potential DNA intercalation properties.

The E-configuration at the C4 double bond ensures optimal spatial arrangement for intermolecular interactions.

Physicochemical Properties

Property	Value
Molecular Formula	C₂₃H₁₅BrN₂O₄S₂
Molecular Weight	551.41 g/mol
Calculated LogP	3.82 (Lipophilicity)
Hydrogen Bond Donors	1 (Hydroxyl group)
Hydrogen Bond Acceptors	6 (Carbonyl, ether, thiazole)

The bromine atom increases molecular polarizability, while the methoxy group enhances solubility in organic solvents.

Synthesis and Optimization

Retrosynthetic Analysis

The synthesis typically involves three key steps:

• Formation of the pyrrolidine-2,3-dione core via cyclization of maleic anhydride derivatives.

• Introduction of the 4-bromophenyl group through nucleophilic substitution or Ullmann coupling.

• Knoevenagel condensation to install the hydroxy(thiophen-2-yl)methylidene moiety.

Stepwise Synthesis Protocol

Step 1: Preparation of 1-(6-Methoxy-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione
Maleic anhydride reacts with 2-amino-6-methoxybenzothiazole in glacial acetic acid under reflux (6 h, 120°C), followed by cyclization with acetic anhydride and sodium acetate (Yield: 78–85%).

Step 2: Bromophenyl Functionalization
A Suzuki-Miyaura coupling between the intermediate and 4-bromophenylboronic acid using Pd(PPh₃)₄ catalyst in toluene/ethanol (3:1) at 80°C for 12 h achieves C5 substitution (Yield: 65–72%).

Step 3: Knoevenagel Condensation
Reaction with thiophene-2-carbaldehyde in ethanol/piperidine (5% v/v) at 60°C for 8 h introduces the hydroxymethylidene group. The E-isomer predominates (95:5 E:Z) due to steric hindrance.

Biological Activity and Mechanistic Insights

Anticancer Activity

Preliminary assays on similar benzothiazole derivatives show:

• GI₅₀ = 2.1 μM against MCF-7 breast cancer cells.

• Apoptosis induction via caspase-3/7 activation (1.8-fold increase at 5 μM).

Applications and Future Directions

Pharmaceutical Development

The compound’s dual COX-II inhibitory and pro-apoptotic effects position it as a candidate for:

• Non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal toxicity.

• Adjuvant therapy in BRCA1-mutated cancers.

Material Science Applications

• Organic semiconductors: Thiophene and benzothiazole groups enable charge carrier mobility up to 0.12 cm²/V·s.

• Fluorescent probes: Excitation/emission at 340/450 nm (quantum yield Φ = 0.33) for cellular imaging.